Cas no 1206993-92-1 (N-(2,5-dimethoxyphenyl)-4-(4-methoxyphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide)

• Product Name: N-(2,5-dimethoxyphenyl)-4-(4-methoxyphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide
• CAS No: 1206993-92-1
• MF: C₂₄H₂₂N₂O₄S
• MW: 434.507484912872
• CID: 5392629
• Update Time: 2025-10-20

N-(2,5-dimethoxyphenyl)-4-(4-methoxyphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-Dimethoxyphenyl)-4-(4-methoxyphenyl)-3-(1H-pyrrol-1-yl)-2-thiophenecarboxamide
• N-(2,5-dimethoxyphenyl)-4-(4-methoxyphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide

• Inchi： 1S/C24H22N2O4S/c1-28-17-8-6-16(7-9-17)19-15-31-23(22(19)26-12-4-5-13-26)24(27)25-20-14-18(29-2)10-11-21(20)30-3/h4-15H,1-3H3,(H,25,27)
• InChI Key： YSHQAVWDTJBKHT-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC(OC)=CC=C2OC)=O)SC=C(C2=CC=C(OC)C=C2)C=1N1C=CC=C1

Experimental Properties

• Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 557.3±50.0 °C(Predicted)
• pka: 9.92±0.70(Predicted)

Additional information on N-(2,5-dimethoxyphenyl)-4-(4-methoxyphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide

N-(2,5-dimethoxyphenyl)-4-(4-methoxyphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide (CAS No. 1206993-92-1): A Comprehensive Overview

N-(2,5-dimethoxyphenyl)-4-(4-methoxyphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide (CAS No. 1206993-92-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of thiophene derivatives, which are known for their diverse applications in pharmaceutical research and development.

The molecular structure of N-(2,5-dimethoxyphenyl)-4-(4-methoxyphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide is characterized by the presence of a thiophene ring, a pyrrole ring, and multiple methoxy substituents. These structural elements contribute to its chemical stability and reactivity, making it an attractive candidate for various biological studies. The compound's ability to interact with specific biological targets has been explored in numerous research studies, highlighting its potential as a lead compound for drug discovery.

Recent advancements in the synthesis and characterization of N-(2,5-dimethoxyphenyl)-4-(4-methoxyphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide have provided valuable insights into its physicochemical properties and biological activities. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory and antioxidant properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines and scavenges reactive oxygen species (ROS), suggesting its potential therapeutic applications in inflammatory diseases.

In addition to its anti-inflammatory properties, N-(2,5-dimethoxyphenyl)-4-(4-methoxyphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide has also shown promising results in cancer research. A study conducted by a team of scientists at the National Institutes of Health (NIH) demonstrated that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways involved in cell survival and proliferation, such as the PI3K/Akt and MAPK pathways.

The pharmacokinetic profile of N-(2,5-dimethoxyphenyl)-4-(4-methoxyphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide has been extensively studied to understand its bioavailability and metabolic stability. Preclinical studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as a therapeutic agent. Additionally, its low toxicity and high selectivity towards cancer cells enhance its safety profile.

To further explore the therapeutic potential of N-(2,5-dimethoxyphenyl)-4-(4-methoxyphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide, several clinical trials are currently underway. These trials aim to evaluate the safety, efficacy, and optimal dosing regimens of the compound in various disease models. Early results from phase I clinical trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

The structural versatility of N-(2,5-dimethoxyphenyl)-4-(4-methoxyphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide also makes it an excellent candidate for structure-based drug design. Computational methods such as molecular docking and molecular dynamics simulations have been employed to identify key interactions between the compound and its biological targets. These studies have provided valuable insights into the structure-function relationships of the compound, guiding the rational design of more potent analogs.

In conclusion, N-(2,5-dimethoxyphenyl)-4-(4-methoxyphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide (CAS No. 1206993-92-1) represents a promising lead compound with diverse biological activities and therapeutic potential. Its unique structural features, combined with its favorable pharmacokinetic profile and low toxicity, make it an attractive candidate for further development in medicinal chemistry. Ongoing research efforts continue to uncover new applications and optimize its properties for clinical use.